Cas no 920364-86-9 (1-cyclopropanecarbonyl-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-cyclopropanecarbonyl-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 920364-86-9
• MF: C₁₈H₁₈FN₇O
• MW: 367.380225658417
• CID: 5505466
• Update Time: 2025-06-12

1-cyclopropanecarbonyl-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• 1-cyclopropanecarbonyl-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C18H18FN7O/c19-13-3-5-14(6-4-13)26-17-15(22-23-26)16(20-11-21-17)24-7-9-25(10-8-24)18(27)12-1-2-12/h3-6,11-12H,1-2,7-10H2
• InChI Key： RXOQVFMYZCTHQH-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCN(C2=NC=NC3N(C4=CC=C(F)C=C4)N=NC=32)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-cyclopropanecarbonyl-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Research Brief on 1-cyclopropanecarbonyl-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS: 920364-86-9)

1-cyclopropanecarbonyl-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS: 920364-86-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and the treatment of inflammatory and oncological diseases.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacokinetic and pharmacodynamic properties. The compound's structure, featuring a cyclopropanecarbonyl group and a fluorophenyl moiety, contributes to its high binding affinity and selectivity towards specific biological targets. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and identify potential therapeutic applications.

One of the key findings from recent research is the compound's ability to inhibit specific kinases involved in cell proliferation and inflammation. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammatory responses, making it a candidate for further development as an anticancer or anti-inflammatory agent. Additionally, its favorable safety profile and minimal off-target effects have been highlighted in preclinical evaluations.

The synthesis of 1-cyclopropanecarbonyl-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine involves a multi-step process that includes the formation of the triazolopyrimidine core followed by the introduction of the cyclopropanecarbonyl and fluorophenyl groups. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in further biological studies.

Future research directions include the exploration of the compound's potential in combination therapies and its application in other disease models. The ongoing development of derivatives and analogs aims to optimize its therapeutic index and address any limitations observed in initial studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 1-cyclopropanecarbonyl-4-3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and biological activity warrant further investigation to fully realize its potential in addressing unmet medical needs.